
An In-depth Technical Guide to Tiglic Acid:
Properties, Synthesis, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tiglic acid

Cat. No.: B131503 Get Quote

This technical guide provides a comprehensive overview of tiglic acid, intended for

researchers, scientists, and professionals in drug development. It covers the fundamental

physicochemical properties, synthesis methodologies, and the biological role of tiglic acid, with

a focus on its interaction with the Free Fatty Acid Receptor 2 (FFA2).

Core Properties of Tiglic Acid
Tiglic acid, systematically known as (2E)-2-methylbut-2-enoic acid, is a monocarboxylic

unsaturated organic acid.[1] Its core identifiers and physicochemical properties are summarized

below for quick reference.
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Property Value Reference(s)

CAS Number 80-59-1 [2][3]

Molecular Formula C₅H₈O₂ [3]

Molecular Weight 100.12 g/mol [2][3][4]

Appearance
White to off-white solid, often

in the form of plates or rods.
[5][6]

Odor Sweet, warm, and spicy. [1][7]

Melting Point 61-64 °C [7]

Boiling Point
198.5 °C at 760 mmHg; 95-96

°C at 12 mmHg
[7]

Solubility

Sparingly soluble in cold water;

freely soluble in hot water,

alcohol, and ether.

[5]

pKa ~4.97

Isomerism
It is the trans isomer of angelic

acid.
[1]

Natural Occurrence and Synthesis
Tiglic acid is found in various natural sources, including croton oil and the defensive secretions

of certain beetles.[1][8] It can also be found in Roman chamomile and geranium.[7] For

research and industrial purposes, several synthetic routes have been established.

Synthetic Workflow
A common method for synthesizing tiglic acid involves a Grignard reaction followed by

dehydration.[9] The general workflow is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/us/en/browse/80013743/tiglic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80591&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80591&Mask=200
https://www.fishersci.com/us/en/browse/80013743/tiglic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80591&Mask=200
https://www.selleckchem.com/products/tiglic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tiglic-acid
https://www.pharmaffiliates.com/en/80-59-1-tiglic-acid-pa2706004.html
https://en.wikipedia.org/wiki/Tiglic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4199986.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4199986.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4199986.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tiglic-acid
https://en.wikipedia.org/wiki/Tiglic_acid
https://www.benchchem.com/product/b131503?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tiglic_acid
https://alchetron.com/Tiglic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4199986.htm
https://www.benchchem.com/product/b131503?utm_src=pdf-body
https://www.guidechem.com/question/how-can-tiglic-acid-be-synthes-id135893.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Magnesium, Tetrahydrofuran, Ethyl Bromide

Grignard Reagent Formation

Initiate reaction

React with α-Ketobutyric Acid or Acetoacetic Acid

Addition of keto acid

Intermediate: 2-Hydroxy-2-methylbutyric acid

Formation of intermediate

Dehydration with Concentrated Sulfuric Acid

Acid-catalyzed dehydration

Purification (Extraction and Recrystallization)

Isolation of crude product

End Product: Tiglic Acid

Obtain pure tiglic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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